Cas no 1696709-12-2 ([3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol)

• Product Name: [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol
• CAS No: 1696709-12-2
• MF: C₁₀H₁₂Br₂O₂
• MW: 324.009081840515
• MDL: MFCD31619511
• CID: 5074351
• Update Time: 2026-03-01

[3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol

• MDL： MFCD31619511
• Inchi： 1S/C10H12Br2O2/c1-6(2)14-10-8(11)3-7(5-13)4-9(10)12/h3-4,6,13H,5H2,1-2H3
• InChI Key： NNGRKHKYFFMTLV-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=C(C=1OC(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol

Introduction to [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol (CAS No. 1696709-12-2)

[3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number [1696709-12-2], features a unique structural framework that makes it a promising candidate for various applications in drug discovery and material science. The presence of both bromine and hydroxyl substituents on a phenyl ring, coupled with an alkoxy group, endows this molecule with distinct chemical properties that are highly valuable for medicinal chemistry research.

The molecular structure of [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol consists of a benzene ring substituted at the 3rd and 5th positions with bromine atoms, and at the 4th position with a propan-2-yloxy group. This arrangement creates a molecule with enhanced reactivity and functionalization potential. The bromine atoms serve as excellent handles for further chemical modifications, such as cross-coupling reactions, while the hydroxyl group provides a site for hydrogen bonding interactions. These features make the compound particularly useful in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol has been studied for its potential to act as an intermediate in the synthesis of small-molecule inhibitors. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting that it may possess pharmacological properties worthy of further investigation.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of bromine and hydroxyl groups allows for multiple routes of functionalization, enabling chemists to tailor the molecule for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, while nucleophilic substitution reactions can be used to replace the bromine atoms with other functional groups. This flexibility makes [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol a valuable building block in the construction of novel therapeutic agents.

Recent studies have also explored the use of [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol in the development of photodynamic therapy agents. The presence of aromatic rings and electron-withdrawing groups can enhance light absorption properties, making this compound a potential candidate for photosensitizer-based therapies. Additionally, its ability to form stable complexes with metal ions has opened up avenues for studying its role in coordination chemistry and material science applications.

The compound's potential extends beyond pharmaceutical applications into the realm of materials science. Its unique structural features make it suitable for use in organic electronics, where it can serve as a precursor for liquid crystal displays or organic semiconductors. The ability to modify its electronic properties through functionalization allows researchers to fine-tune its performance for specific technological needs.

In conclusion, [3,5-Dibromo-4-(propan-2-yloxy)phenyl]methanol (CAS No. 1696709-12-2) is a multifaceted compound with significant promise in both pharmaceutical and materials science research. Its structural features provide a rich foundation for further chemical exploration, making it an invaluable tool for synthetic chemists and researchers working on drug discovery and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of chemical biology and technology.